Cas no 4229-15-6 (5H-Dinaphtho[2,3-a:2',3'-i]carbazole-5,10,15,17(16H)-tetrone)

• Product Name: 5H-Dinaphtho[2,3-a:2',3'-i]carbazole-5,10,15,17(16H)-tetrone
• CAS No: 4229-15-6
• MF: C₂₈H₁₃NO₄
• MW: 427.407127141953
• CID: 331420
• PubChem ID: 15556326
• Update Time: 2025-04-19

5H-Dinaphtho[2,3-a:2',3'-i]carbazole-5,10,15,17(16H)-tetrone Chemical and Physical Properties

Names and Identifiers

• 5H-Dinaphtho[2,3-a:2',3'-i]carbazole-5,10,15,17(16H)-tetrone
• AGN-PC-00PNRC
• Vat Yellow 28
• 1,1'-Dianthrimide monocarbazole
• 16H-Dinaphtho[2,3-a:2',3'-i]carbazole-5,10,15,17-tetrone
• C.I. 69000
• C.I. VatYellow 28
• Carbanthrene Yellow FFRK
• Indanthren Yellow FFRK
• IndanthreneYellow FFRK (6CI)
• Vat Bordeaux S
• DTXSID20574076
• SCHEMBL3648454
• 4229-15-6
• 16-azaheptacyclo[15.12.0.02,15.05,14.07,12.018,27.020,25]nonacosa-1(17),2(15),3,5(14),7,9,11,18(27),20,22,24,28-dodecaene-6,13,19,26-tetrone

• Inchi： 1S/C28H13NO4/c30-25-15-5-1-3-7-17(15)27(32)21-19(25)11-9-13-14-10-12-20-22(24(14)29-23(13)21)28(33)18-8-4-2-6-16(18)26(20)31/h1-12,29H
• InChI Key： LZBZDELGODNSEK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC3C4C=CC5C(C6C=CC=CC=6C(C=5C=4NC=3C=21)=O)=O)=O

Computed Properties

• Exact Mass: 427.08449
• Monoisotopic Mass: 427.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 5.3
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 84.07